N-(5-fluoro-2-methylphenyl)-4-phenylbutanamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-4-phenylbutanamide
• InChI: InChI=1S/C17H18FNO/c1-13-10-11-15(18)12-16(13)19-17(20)9-5-8-14-6-3-2-4-7-14/h2-4,6-7,10-12H,5,8-9H2,1H3,(H,19,20)
• InChI Key: RVIZPMXPHMOHSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CCCC2=CC=CC=C2
• Molecular Formula: C17H18FNO
• Molecular Weight: 271.33 g/mol

Description

N-(5-fluoro-2-methylphenyl)-4-phenylbutanamide, also known as fluoroamphetamine, is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent stimulant that has been studied for its potential use in scientific research. The purpose of

Mechanism of Action

The mechanism of action of N-(5-fluoro-2-methylphenyl)-4-phenylbutanamide is similar to other amphetamines. It acts as a substrate for the dopamine, norepinephrine, and serotonin transporters, which causes an increase in the release of these neurotransmitters. This leads to an increase in synaptic concentrations of these neurotransmitters, which can have significant effects on behavior and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to other amphetamines. It can cause an increase in heart rate, blood pressure, and body temperature. It can also cause an increase in wakefulness, alertness, and euphoria. However, it can also cause negative effects such as anxiety, paranoia, and addiction.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-fluoro-2-methylphenyl)-4-phenylbutanamide is its potency as a stimulant. This makes it useful for studying the effects of neurotransmitters on behavior and cognition. However, its potential for addiction and negative side effects must be taken into consideration when using it in lab experiments.

Future Directions

There are several future directions for research on N-(5-fluoro-2-methylphenyl)-4-phenylbutanamide. One direction is to study its potential use in the treatment of neurological disorders such as ADHD and depression. Another direction is to study its effects on the brain and behavior in more detail, particularly in relation to neurotransmitter release and receptor binding. Finally, more research is needed to understand the long-term effects of this compound on the brain and behavior.

Synthesis Methods

The synthesis of N-(5-fluoro-2-methylphenyl)-4-phenylbutanamide involves the reaction of 2-methyl-5-N-(5-fluoro-2-methylphenyl)-4-phenylbutanamideamine with benzaldehyde in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then purified using chromatography to obtain the final compound.

Scientific Research Applications

N-(5-fluoro-2-methylphenyl)-4-phenylbutanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which can have significant effects on behavior and cognition. It has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and other neurological disorders.